5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole

• Molecular Formula: C10H6F3NOS
• Molecular Weight: 245.22 g/mol
• IUPAC Name: 5-[4-(trifluoromethoxy)phenyl]-1,3-thiazole
• InChI: InChI=1S/C10H6F3NOS/c11-10(12,13)15-8-3-1-7(2-4-8)9-5-14-6-16-9/h1-6H
• InChI Key: LNGKMJILLWGPDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CS2)OC(F)(F)F

Description

5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole is an organic compound that features a thiazole ring substituted with a trifluoromethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole typically involves the formation of the thiazole ring followed by the introduction of the trifluoromethoxyphenyl group. One common method is the cyclization of appropriate precursors under specific conditions. For example, the reaction of 4-(trifluoromethoxy)benzaldehyde with thiosemicarbazide can yield the desired thiazole compound through cyclization .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of catalysts can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiazolidine derivatives.

Substitution: The trifluoromethoxy group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiazolidines, and various substituted derivatives, depending on the reaction conditions and reagents used .

Scientific Research Applications

5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of advanced materials, such as electrochromic devices and polymers.

Mechanism of Action

The mechanism of action of 5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole involves its interaction with specific molecular targets. The trifluoromethoxy group enhances the compound’s lipophilicity and stability, allowing it to interact effectively with biological membranes and proteins. The thiazole ring can participate in various biochemical pathways, potentially inhibiting enzymes or modulating receptor activity .

Comparison with Similar Compounds

Similar Compounds

• 4-(Trifluoromethoxy)phenyl-1,3-thiazole
• 5-(Trifluoromethyl)-1,3-thiazole
• 4-(Trifluoromethoxy)phenyl-1,2,4-triazole

Uniqueness

5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazole is unique due to the presence of both the trifluoromethoxy group and the thiazole ring. This combination imparts distinct chemical and physical properties, such as increased stability and lipophilicity, making it a valuable compound in various applications .